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Compound of Interest

Compound Name: Phillipsite

Cat. No.: B083940

Essential Safety and Handling Guide for Phillipsite

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Phillipsite. Phillipsite, a mineral from the zeolite group, is primarily
considered a nuisance dust, but may contain crystalline silica, which poses a significant
inhalation hazard. Adherence to these protocols is essential for ensuring a safe laboratory
environment.

Primary Hazards and Risk Assessment

The primary hazard associated with Phillipsite is the inhalation of fine dust particles. While
generally considered low-toxicity, two main risks must be addressed:

o Mechanical Irritation: Like any fine dust, Phillipsite can cause mechanical irritation to the
eyes, skin, and respiratory tract.[1][2]

o Crystalline Silica Content: A significant long-term health risk arises if the Phillipsite contains
crystalline silica (e.g., quartz).[3][4] Prolonged inhalation of respirable crystalline silica (RCS)
can lead to serious and incurable lung diseases like silicosis and lung cancer.[4][5]

Crucial First Step: Before handling, consult the supplier's Safety Data Sheet (SDS) to
determine the crystalline silica content. If the silica content is unknown or significant, the most
stringent respiratory precautions must be taken.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The required level of

protection depends on the potential for dust generation and the known crystalline silica content.

Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Respiratory

Disposable Particulate Mask or

Respirator

Minimum: A NIOSH-approved
N95 disposable particulate
mask for low-dust operations.
[2] Recommended/High Dust:
A half-mask or full-face air-
purifying respirator with P100
filters, especially if crystalline
silica is present or dust levels
are high.[6][7][8]

Eyes

Safety Goggles or Face Shield

Use safety goggles with a
complete seal around the eyes
to protect against airborne
particles.[2][9] A face shield
may be used in conjunction
with goggles for maximum

protection.

Hands

Gloves

While not chemically reactive,
gloves are recommended to
prevent skin dryness and
irritation. Nitrile or latex gloves
are suitable.[2][6]

Body

Laboratory Coat

A standard, fully-buttoned
laboratory coat should be worn
to keep dust off personal
clothing.[6]

Quantitative Safety and Physical Data
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The following exposure limits and physical properties are essential for a comprehensive risk
assessment.

Parameter Value Source /| Regulation

Occupational Exposure Limits

(OELs)
Respirable Crystalline Silica
0.05 mg/m3 (8-hour TWA) QLD Government[5]
(RCS)
Particulates Not Otherwise
15 mg/m3 (8-hour TWA) OSHA[1]
Regulated (Total Dust)
Particulates Not Otherwise
5 mg/m3 (8-hour TWA) OSHA[1]

Regulated (Respirable)

Physical Properties

] (Na,K,Cao.5,Bao.s)a-7[Ala—7Si12 )
Chemical Formula Mindat.org[10]
-9032] - 12H20

Hardness 4 - 4.5 on Mohs scale Mindat.org, IZA[10][11]

Density ~2.20 g/lcm3 IZA[11]

Colorless, white, yellowish,
Appearance ] ] IZA[11]
reddish vitreous crystals

Operational Plans
Standard Handling Protocol

To minimize the generation of airborne dust, all handling of Phillipsite powder should be
performed with care, following these steps:

o Preparation: Designate a specific area for handling Phillipsite, preferably within a certified
chemical fume hood or a ventilated enclosure, especially for tasks that generate significant
dust.[1][2]

o PPE: Don all required PPE as outlined in the table above before handling the material.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.business.qld.gov.au/industries/mining-energy-water/resources/safety-health/mining/hazards/dust/health-safety
https://tsapps.nist.gov/srmext/msds/8851-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/8851-MSDS.pdf
https://www.mindat.org/show.php?id=7229&ld=&clearcache=1
https://www.mindat.org/show.php?id=7229&ld=&clearcache=1
https://www.iza-online.org/natural/Datasheets/Phillipsite/Phillipsite.html
https://www.iza-online.org/natural/Datasheets/Phillipsite/Phillipsite.html
https://www.iza-online.org/natural/Datasheets/Phillipsite/Phillipsite.html
https://www.benchchem.com/product/b083940?utm_src=pdf-body
https://www.benchchem.com/product/b083940?utm_src=pdf-body
https://tsapps.nist.gov/srmext/msds/8851-MSDS.pdf
http://strauchchemical.com/wpsc/wp-content/uploads/2015/06/TRE-MSDS-v006-02272013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Weighing & Transfer:

o Use a spatula or scoop to gently transfer the material. Avoid pouring from a height, which
can create dust clouds.

o If possible, use wet methods for handling to suppress dust.

o Close the container immediately after use.

e Cleaning:

o Clean all spills immediately (see Spill Response Plan).

o Do not use compressed air for cleaning as it will aerosolize the dust.[2]

o Clean the work surface using a damp cloth or a HEPA-filtered vacuum.

o Personal Hygiene: Wash hands thoroughly after handling is complete. Do not eat, drink, or
smoke in the handling area.[3]
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Standard workflow for handling Phillipsite powder.
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Spill Response Plan

Immediate and correct response to a spill is critical to prevent exposure.

o Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the
vicinity.

e Assess & Secure: Secure the area to prevent unauthorized entry.

e Don PPE: Before cleanup, don the appropriate PPE, including a respirator, safety goggles,
and gloves.

e Contain & Clean:

[¢]

For small spills, gently cover with a damp paper towel to contain the dust.

[e]

Carefully wipe up the material, folding the towel inwards.

[e]

For larger spills, gently mist the powder with water to suppress dust, then carefully scoop
the material into a sealable container. Do not dry sweep.

[e]

Use a HEPA-filtered vacuum for final cleaning if available.

e Dispose: Place all contaminated materials (paper towels, gloves, etc.) into a clearly labeled,
sealed plastic bag or container for disposal.

« Decontaminate: Wipe the spill area again with a wet cloth. Wash hands thoroughly.
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Procedural flowchart for a Phillipsite powder spill.

Disposal Plan

The proper disposal route for Phillipsite depends entirely on its use in the laboratory.
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» Uncontaminated Phillipsite: If the Phillipsite has not been used and is not contaminated
with any hazardous materials, it is generally considered non-hazardous. It can typically be
disposed of in accordance with local and institutional regulations for solid, non-hazardous

waste.

o Contaminated Phillipsite: If the Phillipsite has been used to adsorb or has come into
contact with hazardous chemicals, radioactive materials, or biological agents, it must be
treated as hazardous waste.[12][13] The disposal protocol must follow all local, state, and
federal regulations for the specific contaminant it is carrying.

Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal guidance.[14]

Is Phillipsite contaminated
with hazardous material?

Treat as Non-Hazardous
Solid Waste

Treat as Hazardous Waste

Follow EHS protocol for the
specific contaminant.
Label waste clearly.

Dispose of in accordance with
local solid waste regulations.

Click to download full resolution via product page

Decision tree for the proper disposal of Phillipsite waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b083940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

